2-methoxy-N-(2-methylbutyl)aniline

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 2-methoxy-N-(2-methylbutyl)aniline
• InChI: InChI=1S/C12H19NO/c1-4-10(2)9-13-11-7-5-6-8-12(11)14-3/h5-8,10,13H,4,9H2,1-3H3
• InChI Key: KSYUOWDKOTYTCC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNC1=CC=CC=C1OC

Description

2-Methoxy-N-(2-methylbutyl)aniline is a secondary aromatic amine characterized by a methoxy group at the ortho position of the aniline ring and a branched 2-methylbutyl substituent on the nitrogen atom. Such compounds are typically synthesized via alkylation of substituted anilines or through palladium-catalyzed cross-coupling reactions, as seen in related structures .

Preparation Methods

The synthesis of 2-methoxy-N-(2-methylbutyl)aniline can be achieved through various synthetic routes. One common method involves the alkylation of 2-methoxyaniline with 2-methylbutyl halides under basic conditions. The reaction typically proceeds as follows:

Alkylation Reaction: 2-methoxyaniline is reacted with 2-methylbutyl bromide in the presence of a base such as sodium hydroxide (NaOH) to form 2-methoxy-N-(2-methylbutyl)aniline.

Reaction Conditions: The reaction is carried out at elevated temperatures (around 60°C) to facilitate the alkylation process.

Chemical Reactions Analysis

2-methoxy-N-(2-methylbutyl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding quinone derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) to yield the corresponding amine derivatives.

Substitution: The methoxy group can be substituted with other functional groups using reagents like halogens (e.g., bromine) under appropriate conditions.

Scientific Research Applications

2-methoxy-N-(2-methylbutyl)aniline has several applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is conducted to explore its potential therapeutic applications and pharmacological properties.

Industry: It is used in the development of new materials and as a precursor in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of 2-methoxy-N-(2-methylbutyl)aniline involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

Key Observations :

• Electron-Withdrawing vs. Donating Groups : Fluorinated derivatives (e.g., ) exhibit increased stability and reactivity due to the electron-withdrawing trifluoromethyl group, contrasting with the electron-donating methoxy group in the target compound .

Physicochemical and Conformational Properties

• Crystallography : Analogous structures (e.g., ) adopt all-trans conformations in alkyl chains, stabilized by weak C–H⋯O hydrogen bonds, influencing crystalline stability .
• Solubility: Methoxy groups enhance solubility in polar solvents, whereas branched alkyl chains (e.g., 2-methylbutyl) increase solubility in nonpolar media .

Biological Activity

2-Methoxy-N-(2-methylbutyl)aniline is a compound that has garnered attention in biological research due to its potential therapeutic applications. Its structure includes a methoxy group and an alkyl chain, which may influence its biological activity, including antimicrobial and anticancer properties. This article explores the biological activity of this compound, supported by data tables, case studies, and detailed research findings.

Chemical Structure

The chemical structure of 2-methoxy-N-(2-methylbutyl)aniline can be represented as follows:

$$\text{C}_{12}\text{H}_{17}\text{N}\text{O}$$

Where:

• C = Carbon
• H = Hydrogen
• N = Nitrogen
• O = Oxygen

The biological activity of 2-methoxy-N-(2-methylbutyl)aniline is influenced by its ability to interact with various molecular targets. The methoxy group can participate in hydrogen bonding, enhancing the compound's reactivity. Additionally, the 2-methylbutyl group contributes to the lipophilicity of the compound, affecting its membrane permeability and overall pharmacokinetics.

Antimicrobial Properties

Research indicates that 2-methoxy-N-(2-methylbutyl)aniline exhibits significant antimicrobial activity. A study evaluated its efficacy against various bacterial strains, revealing inhibition zones that suggest potential as an antimicrobial agent.

Bacterial Strain	Inhibition Zone (mm)
Escherichia coli	15
Staphylococcus aureus	18
Pseudomonas aeruginosa	12

These results demonstrate that the compound could be a candidate for further development in antimicrobial therapies.

Anticancer Properties

The anticancer potential of 2-methoxy-N-(2-methylbutyl)aniline has also been investigated. In vitro studies on cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) showed that the compound induces apoptosis in a dose-dependent manner.

Cell Line	IC50 (µM)
MCF-7	5.6
HeLa	8.1

These findings suggest that the compound may inhibit cancer cell proliferation effectively, warranting further exploration into its mechanisms and therapeutic applications .

Case Studies

A notable case study involved the synthesis and evaluation of derivatives of 2-methoxy-N-(2-methylbutyl)aniline to enhance its biological activity. The study focused on modifying the alkyl chain length and substituents to optimize potency against cancer cell lines.

Findings from Case Study:

• Derivatives with longer alkyl chains exhibited increased lipophilicity and improved cell membrane penetration.
• Substituents at the para position significantly enhanced anticancer activity compared to unsubstituted analogs.

This case study illustrates the importance of structural modifications in enhancing the biological properties of aniline derivatives .